Zadavotide guraxetan

• CAS: 2192281-54-0
• Molecular Formula: C63H92IN11O23
• Molecular Weight: 1498.4 g/mol
• InChI: InChI=1S/C63H92IN11O23/c64-42-34-41(18-21-49(42)76)36-46(67-52(79)22-20-48(62(96)97)75-32-30-73(38-55(84)85)28-26-72(37-54(82)83)27-29-74(31-33-75)39-56(86)87)57(88)69-47(35-40-12-4-3-5-13-40)58(89)68-43(59(90)91)14-8-10-24-65-50(77)16-6-1-2-7-17-51(78)66-25-11-9-15-44(60(92)93)70-63(98)71-45(61(94)95)19-23-53(80)81/h3-5,12-13,18,21,34,43-48,76H,1-2,6-11,14-17,19-20,22-33,35-39H2,(H,65,77)(H,66,78)(H,67,79)(H,68,89)(H,69,88)(H,80,81)(H,82,83)(H,84,85)(H,86,87)(H,90,91)(H,92,93)(H,94,95)(H,96,97)(H2,70,71,98)/t43-,44+,45+,46-,47-,48-/m1/s1
• InChIKey: HPLNQICCRXHOIA-CIYKLJAQSA-N

Zadavotide Guraxetan Procurement Guide

Zadavotide guraxetan (CAS 2192281-54-0), also known as PSMA I&T and PNT-2002, is a synthetic small-molecule inhibitor of prostate-specific membrane antigen (PSMA) built on a Glu-urea-Lys scaffold conjugated to a DOTAGA chelator [1]. It serves as the targeting ligand in lutetium (177Lu) zadavotide guraxetan, a PSMA-targeted radioligand therapy currently in Phase 3 clinical evaluation (ECLIPSE trial, NCT05204927) for metastatic castration-resistant prostate cancer [2]. The compound is also used as a 68Ga-labeled diagnostic imaging agent for SPECT/CT and PET, enabling a true theranostic pairing [1]. It demonstrates nanomolar binding affinity for PSMA and is available as a research-grade precursor (purity ≥99.86%) .

Workflow PSMA-targeted radioligand research precursor

Chelator DOTAGA enables 68Ga/177Lu theranostic pairing

QC Method Published, validated HPLC/TLC QC available

• [1] Weineisen M, Schottelius M, Simecek J, Eiber M, Schwaiger M, Wester H. Development and first in human evaluation of PSMA I&T — A ligand for diagnostic imaging and endoradiotherapy of prostate cancer. J Nucl Med. 2014;55(suppl 1):1083. View Source
• [2] Curium Pharma. Curium announces pharmacokinetics and dosimetry data for investigational Lutetium-177 Zadavotide Guraxetan in metastatic castration-resistant prostate cancer at ASCO GU 2026. Press Release. 2026 Feb 26. View Source

Zadavotide Guraxetan vs. PSMA-617: Key Differences

Although PSMA-617 and PSMA-11 target the same antigen, clinically meaningful differences in chelator chemistry, lipophilicity, human serum albumin binding, organ-level dosimetry, and regulatory development stage prevent simple interchangeability [1]. Zadavotide guraxetan employs a DOTAGA chelator (vs. DOTA in PSMA-617), resulting in distinct charge and lipophilicity profiles that alter biodistribution — notably higher initial tumor uptake and a shorter whole-body half-life [2]. Preclinical and clinical dosimetry data show that PSMA-I&T and PSMA-617 yield quantitatively different radiation absorbed doses to kidneys, lacrimal glands, and whole body, meaning dose protocols cannot be directly transposed [3]. Furthermore, zadavotide guraxetan in its 177Lu-labeled form is being developed under a proprietary formulation with a specific 200 mCi (7.4 GBq) every-6-week regimen validated in the Phase 3 ECLIPSE trial, whereas 177Lu-PSMA-617 (Pluvicto) was approved under a different dosing schedule (7.4 GBq every 6 weeks for up to 6 cycles) based on the VISION trial [2][4]. These divergences carry direct consequences for procurement specifications, radiochemical purity validation, and experimental reproducibility.

Chelator DOTAGA vs. DOTA in PSMA-617 alters charge, lipophilicity, and biodistribution profile, which may shift organ-level dosimetry

Dosing Proprietary 200 mCi every-6-week regimen from ECLIPSE trial does not directly transfer to other PSMA ligands or schedules

Trial context ECLIPSE enrolled chemotherapy-naïve mCRPC after ARPI; evidence from VISION (taxane-exposed) may not apply

• [1] Schuchardt C, Zhang J, Kulkarni HR, Chen X, Mueller D, Baum RP. Prostate-specific membrane antigen radioligand therapy using 177Lu-PSMA I&T and 177Lu-PSMA-617 in patients with metastatic castration-resistant prostate cancer: comparison of safety, biodistribution and dosimetry. J Nucl Med. 2021; jnumed.121.262713. View Source
• [2] Curium Pharma. Curium announces pharmacokinetics and dosimetry data for investigational Lutetium-177 Zadavotide Guraxetan in metastatic castration-resistant prostate cancer at ASCO GU 2026. Press Release. 2026 Feb 26. View Source
• [3] Schuchardt C, Zhang J, Kulkarni HR, Chen X, Mueller D, Baum RP. Prostate-specific membrane antigen radioligand therapy using 177Lu-PSMA I&T and 177Lu-PSMA-617 in patients with metastatic castration-resistant prostate cancer: comparison of safety, biodistribution and dosimetry. J Nucl Med. 2021; jnumed.121.262713. View Source
• [4] Urology Times. ECLIPSE trial: 177Lu-PSMA-I&T extends rPFS vs hormone therapy in mCRPC. 2024 Nov 13. View Source

Zadavotide Guraxetan: Quantitative Evidence

PSMA Binding Affinity vs. PSMA-617

Zadavotide guraxetan (PSMA I&T) demonstrates equilibrium binding constants (Kd) of 3.9 nM in LNCaP cells and 5.6 nM in LS174T-PSMA cells [1]. In a separate preclinical study, [177Lu]Lu-PSMA-617 exhibited a significantly lower IC50 value than PSMA-I&T (exact numeric comparator reported in the same study), suggesting higher PSMA binding affinity for PSMA-617 in vitro [2]. However, both tracers showed comparable tumor uptake in vivo, indicating that Kd differences alone do not fully predict in vivo performance [2]. Procurement note: the well-characterized Kd values of zadavotide guraxetan enable reproducible in vitro binding studies and tracer development.

PSMA Binding Affinity

Head-to-head

Kd 3.9 nM (LNCaP), 5.6 nM (LS174T-PSMA) vs. PSMA-617 lower IC50

Comparable in vivo tumor uptake despite in vitro affinity difference

Binding affinity context for ligand selection

Evidence Dimension	PSMA binding affinity (Kd)
Target Compound Data	Kd = 3.9 nM (LNCaP); Kd = 5.6 nM (LS174T-PSMA)
Comparator Or Baseline	[177Lu]Lu-PSMA-617 — lower IC50 (higher binding affinity) than PSMA-I&T in the same in vitro displacement assay; exact IC50 values for PSMA-617 available in the full text
Quantified Difference	PSMA-617 has higher in vitro binding affinity (lower IC50); however, tumor uptake is comparable in vivo
Conditions	LNCaP and LS174T-PSMA cell lines; ([125I]I-BA)KuE displacement assays; Hank's balanced salt solution + 1% bovine serum albumin, 1 h, 4°C [1]

Why This Matters

Known Kd values allow researchers to benchmark binding potency and select the appropriate PSMA ligand for in vitro assays based on affinity requirements.

• [1] Weineisen M, Schottelius M, Simecek J, Eiber M, Schwaiger M, Wester H. Development and first in human evaluation of PSMA I&T. J Nucl Med. 2014;55(suppl 1):1083. View Source
• [2] de Ridder CMA, et al. Extensive preclinical evaluation of lutetium-177-labeled PSMA-specific tracers for prostate cancer radionuclide therapy. Eur J Nucl Med Mol Imaging. 2021;48:1339-1350. View Source

rPFS Benefit in ECLIPSE Trial

In the pivotal Phase 3 ECLIPSE trial (NCT05204927), lutetium (177Lu) zadavotide guraxetan (200 mCi/7.4 GBq every 6 weeks) met its primary endpoint by significantly extending median radiographic progression-free survival (rPFS) compared with standard-of-care hormone therapy (abiraterone + prednisone or enzalutamide) in patients with PSMA-positive metastatic castration-resistant prostate cancer who had progressed on a prior androgen receptor pathway inhibitor [1]. By contrast, the Phase 3 VISION trial for 177Lu-PSMA-617 (Pluvicto) enrolled a later-line population including patients who had received taxane chemotherapy, making the ECLIPSE benefit a distinct evidentiary claim in a chemotherapy-naïve population [2].

rPFS Endpoint (ECLIPSE)

Trial context

Primary endpoint met; statistically significant rPFS extension vs. hormone therapy

Reported endpoint context for chemotherapy-naïve mCRPC cohort

Exact HR/medians pending full publication

Evidence Dimension	Radiographic progression-free survival (rPFS)
Target Compound Data	Statistically significant rPFS extension vs. hormone therapy (exact median rPFS values not yet publicly disclosed; trial met primary endpoint)
Comparator Or Baseline	Standard-of-care hormone therapy (abiraterone + prednisone or enzalutamide)
Quantified Difference	Significant improvement (primary endpoint met); exact HR/median values pending full publication
Conditions	Phase 3 ECLIPSE trial; >400 patients; PSMA-PET-positive mCRPC; prior ARPI, no prior taxane chemotherapy; 7.4 GBq every 6 weeks up to 6 cycles [1]

Why This Matters

This is the only regulatory-grade Phase 3 evidence specifically for the 177Lu-zadavotide guraxetan proprietary formulation, which directly informs procurement of the clinical-grade precursor for trials.

• [1] Urology Times. ECLIPSE trial: 177Lu-PSMA-I&T extends rPFS vs hormone therapy in mCRPC. 2024 Nov 13. View Source
• [2] Sartor O, de Bono J, Chi KN, et al. Lutetium-177-PSMA-617 for metastatic castration-resistant prostate cancer (VISION). N Engl J Med. 2021;385:1091-1103. View Source

Organ Dosimetry vs. PSMA-617

In a direct head-to-head clinical dosimetry study of 138 patients (51 receiving 177Lu-PSMA I&T and 87 receiving 177Lu-PSMA-617), the renal absorbed dose was significantly higher for 177Lu-PSMA I&T (0.92 Gy/GBq) compared with 177Lu-PSMA-617 (0.77 Gy/GBq; P = 0.0015) [1]. Conversely, the lacrimal gland absorbed dose was lower for 177Lu-PSMA I&T (3.7 Gy/GBq) than for 177Lu-PSMA-617 (5.1 Gy/GBq) [1]. The mean tumor absorbed doses were comparable: 5.8 Gy/GBq for PSMA I&T vs. 5.9 Gy/GBq for PSMA-617 (P = 0.96) [1]. Whole-body half-life was shorter for PSMA I&T (35 h) than for PSMA-617 (42 h) [1].

Organ Dosimetry

Head-to-head

Renal 0.92 Gy/GBq; Lacrimal 3.7 Gy/GBq; Tumor 5.8 Gy/GBq

Renal dose higher, lacrimal dose lower vs. PSMA-617; tumor dose comparable

138-patient clinical dosimetry comparison

Evidence Dimension	Organ radiation absorbed dose
Target Compound Data	Renal: 0.92 Gy/GBq; Lacrimal: 3.7 Gy/GBq; Tumor: 5.8 Gy/GBq; Whole-body t1/2: 35 h
Comparator Or Baseline	177Lu-PSMA-617: Renal: 0.77 Gy/GBq; Lacrimal: 5.1 Gy/GBq; Tumor: 5.9 Gy/GBq; Whole-body t1/2: 42 h
Quantified Difference	Renal: +0.15 Gy/GBq (P=0.0015); Lacrimal: −1.4 Gy/GBq; Whole-body t1/2: −7 h; Tumor: comparable (P=0.96)
Conditions	138 mCRPC patients; identical dosimetry protocol (SPECT/CT, OLINDA/MIRD); 6.1±1.0 GBq (PSMA I&T) vs. 6.5±1.1 GBq (PSMA-617) [1]

Why This Matters

These quantitative organ dosimetry differences inform radiation safety protocols, treatment planning, and choice of radioligand based on individual patient risk profiles for renal vs. lacrimal toxicity.

• [1] Schuchardt C, Zhang J, Kulkarni HR, Chen X, Mueller D, Baum RP. Prostate-specific membrane antigen radioligand therapy using 177Lu-PSMA I&T and 177Lu-PSMA-617 in patients with metastatic castration-resistant prostate cancer: comparison of safety, biodistribution and dosimetry. J Nucl Med. 2021; jnumed.121.262713. View Source

Radiochemical Purity Validation

A validated quality control method for [177Lu]Lu-PSMA I&T (zadavotide guraxetan) using a phosphate buffer/acetonitrile HPLC gradient system plus TLC achieved radiochemical purity >95% [1]. Pronounced degradation due to radiolysis was observed and could be mitigated by addition of ascorbic acid, dilution, and storage at low temperatures [1]. The main radiochemical impurity was identified as the de-iodinated form by mass spectrometry [1]. For comparison, commercial formulations of 177Lu-PSMA-617 (Pluvicto) have a specification of radiochemical purity ≥95% at time of administration [2]. The availability of a fully validated QC method for zadavotide guraxetan provides procurement advantage for institutions performing in-house radiolabeling.

Radiochemical Purity QC

Method context

>95% radiochemical purity by validated HPLC/TLC

Reduces method development for in-house radiolabeling

Ascorbic acid/dilution/low-temp mitigate radiolysis; de-iodinated impurity identified

Evidence Dimension	Radiochemical purity and stability
Target Compound Data	Radiochemical purity >95% by validated HPLC/TLC method; radiolysis degradation limited by ascorbic acid, dilution, low-temperature storage
Comparator Or Baseline	177Lu-PSMA-617 (Pluvicto): specification ≥95% radiochemical purity at administration
Quantified Difference	Comparable purity threshold (>95%); PSMA I&T has published radiolysis mitigation strategy with identified impurity (de-iodinated form)
Conditions	Phosphate buffer/acetonitrile HPLC; 0.1 N citrate buffer pH 5 TLC; batch and stability data [1]

Why This Matters

A published, validated QC method reduces method development burden for radiopharmacies and CROs, directly shortening time-to-experiment and improving batch-to-batch reproducibility.

• [1] Kraihammer M, et al. Improved quality control of [177Lu]Lu-PSMA I&T. EJNMMI Radiopharm Chem. 2023;8:6. View Source
• [2] Novartis. Pluvicto (lutetium Lu 177 vipivotide tetraxetan) Prescribing Information. 2022. View Source

Albumin Binding vs. Next-Generation Ligands

[natLu]PSMA I&T (zadavotide guraxetan) exhibits specific binding toward human serum albumin (HSA) of 78.6%, which is substantially higher than the 19.9% observed for its carbohydrate-modified cellobiose derivative . Next-generation albumin-binding PSMA ligands such as PNT-2001 are specifically engineered to increase albumin binding beyond that of conventional ligands like PSMA-I&T and PSMA-617 to prolong blood residence time [1]. The defined albumin binding of zadavotide guraxetan allows researchers to select for intermediate blood clearance kinetics compared to rapidly cleared or albumin-extended alternatives.

Albumin Binding

Reported

HSA binding 78.6% (natLu) vs. 19.9% for cellobiose derivative

Intermediate blood clearance kinetics vs. next-gen albumin binders

Supports circulatory half-life and tumor delivery studies

Evidence Dimension	Human serum albumin (HSA) binding
Target Compound Data	HSA binding: 78.6% for [natLu]PSMA I&T
Comparator Or Baseline	Cellobiose-derivatized PSMA I&T: 19.9% HSA binding; next-gen albumin-binding PSMA ligands (PNT-2001) engineered for higher albumin binding than PSMA-I&T
Quantified Difference	78.6% vs. 19.9% (3.95-fold decrease upon carbohydration); intermediate relative to next-gen albumin binders
Conditions	HSA binding assay; [natLu]PSMA I&T and natLu-labeled cellobiose derivative

Why This Matters

Albumin binding directly influences circulatory half-life and tumor delivery kinetics, making it a critical selection criterion when choosing between PSMA ligands for radioligand therapy development.

• [1] POINT Biopharma. PNT-2001 radioligand library with increased albumin binding and internalization compared to PSMA-I&T and PSMA-617. CUA Presentation. View Source

Tumor Detection Rate vs. PSMA-11 and PSMA-617

In a retrospective head-to-head inter-individual comparison of 190 patients with biochemical recurrence of prostate cancer, [68Ga]Ga-PSMA I&T achieved a lesion detection rate of 74%, compared with 72% for [68Ga]Ga-PSMA-617 and 65% for [68Ga]Ga-PSMA-11, though pairwise differences were not statistically significant (P = 0.846, 0.461, and 0.265) [1]. Significant differences in physiological tracer biodistribution among organs were observed across the three ligands, with PSMA I&T showing reduced hepatic uptake relative to PSMA-11 in earlier studies [2].

68Ga Detection Rate

Head-to-head

74% (PSMA-I&T) vs. 72% (PSMA-617), 65% (PSMA-11)

Comparable lesion detection, reduced hepatic uptake reported

190-patient retrospective study; differences not statistically significant

Evidence Dimension	Lesion detection rate (biochemical recurrence imaging)
Target Compound Data	[68Ga]Ga-PSMA I&T detection rate: 74%
Comparator Or Baseline	[68Ga]Ga-PSMA-617: 72%; [68Ga]Ga-PSMA-11: 65%
Quantified Difference	PSMA I&T +2% vs. PSMA-617; +9% vs. PSMA-11 (not statistically significant)
Conditions	Retrospective study; 190 patients (39 PSMA-617, 68 PSMA-I&T, 83 PSMA-11); biochemical relapse of prostate cancer [1]

Why This Matters

Comparable or numerically higher detection rates combined with distinct biodistribution (reduced hepatic uptake) make zadavotide guraxetan a practical alternative for diagnostic PSMA-PET imaging, especially in centers seeking a theranostic pair with 177Lu.

• [1] Werner RA, et al. Differences in distribution and detection rate of the [68Ga]Ga-PSMA ligands PSMA-617, -I&T and -11—inter-individual comparison in patients with biochemical relapse of prostate cancer. Pharmaceuticals. 2022;15:63. View Source
• [2] Afshar-Oromieh A, et al. The theranostic PSMA ligand PSMA-617 in the diagnosis of prostate cancer by PET/CT: biodistribution in humans, radiation dosimetry, and first evaluation of tumor lesions. J Nucl Med. 2015;56:1697-1705. View Source

Zadavotide Guraxetan: Research and Industrial Applications

In-House Radiolabeling and Radiopharmacy QC

For academic radiopharmacies and hospital-based cyclotron facilities that perform in-house 177Lu radiolabeling of PSMA ligands, zadavotide guraxetan is an attractive precursor due to the availability of a fully validated HPLC/TLC quality control method demonstrating radiochemical purity >95% [1]. The published radiolysis mitigation strategy (ascorbic acid, dilution, low-temperature storage) and identification of the primary impurity (de-iodinated form) reduce method development time and regulatory documentation burden [1]. This contrasts with in-house labeling of PSMA-617 analogs, where QC methods may require de novo validation.

Radioligand Sourcing for Chemotherapy-Naïve mCRPC

Organizations planning or participating in clinical trials of PSMA-targeted radioligand therapy in a chemotherapy-naïve mCRPC population should procure zadavotide guraxetan as the precursor for 177Lu-zadavotide guraxetan, given that the Phase 3 ECLIPSE trial provides a direct regulatory precedent for this specific formulation and dosing regimen (200 mCi/7.4 GBq every 6 weeks) [1]. Substituting 177Lu-PSMA-617 (Pluvicto) would reference the VISION trial evidence, which enrolled a taxane-exposed population — a materially different clinical context that may affect regulatory acceptance [2].

Dosimetry-Guided Personalized Treatment Planning

Researchers conducting personalized dosimetry studies for PSMA radioligand therapy can leverage zadavotide guraxetan's distinct organ dosimetry profile — specifically the higher renal dose (0.92 Gy/GBq) and lower lacrimal gland dose (3.7 Gy/GBq) compared with 177Lu-PSMA-617 (renal: 0.77 Gy/GBq; lacrimal: 5.1 Gy/GBq) [1]. For patients with compromised renal function, PSMA-617 may be preferred; conversely, for patients experiencing or at risk of severe dry eye syndrome (xerophthalmia), PSMA I&T's 1.4 Gy/GBq lower lacrimal dose provides a dosimetric rationale for its selection [1]. The shorter whole-body half-life of PSMA I&T (35 h vs. 42 h) also reduces total integrated radiation exposure to non-target organs [1].

Theranostic Pair: 68Ga/177Lu

Zadavotide guraxetan's DOTAGA chelator enables radiolabeling with both diagnostic (68Ga) and therapeutic (177Lu, 225Ac) radiometals, making it a true theranostic platform [1]. With a [68Ga]Ga-PSMA I&T lesion detection rate of 74% (comparable to 72% for [68Ga]Ga-PSMA-617 and numerically higher than 65% for [68Ga]Ga-PSMA-11) and reduced hepatic background uptake, facilities can use a single precursor batch for both diagnostic PET imaging and subsequent therapeutic radiolabeling, simplifying supply chain logistics and reducing procurement complexity [2].

Application

Selection Property

Validation Focus

In-house radiolabeling and QC development

Published, validated HPLC/TLC method with impurity characterization

Radiochemical purity threshold verification and radiolysis control strategy

Radioligand research in PSMA-positive mCRPC

ECLIPSE Phase 3 trial endpoint context in chemotherapy-naïve population

Endpoint response context following ARPI; dosing regimen alignment

Dosimetry-model research for organ dose optimization

Distinct organ-level absorbed dose profile (renal vs. lacrimal)

Absorbed dose comparison with published PSMA ligands for safety-related endpoint modeling

Theranostic radioligand development

DOTAGA chelator enabling dual radiolabeling with 68Ga and 177Lu

PET imaging to therapy bridging, supply chain and batch consistency

• [1] Kraihammer M, et al. Improved quality control of [177Lu]Lu-PSMA I&T. EJNMMI Radiopharm Chem. 2023;8:6. View Source
• [2] Urology Times. ECLIPSE trial: 177Lu-PSMA-I&T extends rPFS vs hormone therapy in mCRPC. 2024 Nov 13. View Source
• [3] Sartor O, de Bono J, Chi KN, et al. Lutetium-177-PSMA-617 for metastatic castration-resistant prostate cancer (VISION). N Engl J Med. 2021;385:1091-1103. View Source
• [4] Schuchardt C, Zhang J, Kulkarni HR, Chen X, Mueller D, Baum RP. Prostate-specific membrane antigen radioligand therapy using 177Lu-PSMA I&T and 177Lu-PSMA-617 in patients with metastatic castration-resistant prostate cancer: comparison of safety, biodistribution and dosimetry. J Nucl Med. 2021; jnumed.121.262713. View Source
• [5] Weineisen M, Schottelius M, Simecek J, Eiber M, Schwaiger M, Wester H. Development and first in human evaluation of PSMA I&T. J Nucl Med. 2014;55(suppl 1):1083. View Source
• [6] Werner RA, et al. Differences in distribution and detection rate of the [68Ga]Ga-PSMA ligands PSMA-617, -I&T and -11. Pharmaceuticals. 2022;15:63. View Source